Cas no 1248907-45-0 (3-(3-Bromophenyl)-1-ethylpiperazine)

• Product Name: 3-(3-Bromophenyl)-1-ethylpiperazine
• CAS No: 1248907-45-0
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• MDL: MFCD21091927
• CID: 5056729
• PubChem ID: 66523653
• Update Time: 2025-06-08

3-(3-Bromophenyl)-1-ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-1-ethylpiperazine
• 3-(3-Bromophenyl)-1-ethylpiperazine

• MDL： MFCD21091927
• Inchi： 1S/C12H17BrN2/c1-2-15-7-6-14-12(9-15)10-4-3-5-11(13)8-10/h3-5,8,12,14H,2,6-7,9H2,1H3
• InChI Key： BZUDSMCRMQDHGH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN(CC)CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3

Additional information on 3-(3-Bromophenyl)-1-ethylpiperazine

Introduction to 3-(3-Bromophenyl)-1-ethylpiperazine (CAS No: 1248907-45-0)

3-(3-Bromophenyl)-1-ethylpiperazine, identified by the Chemical Abstracts Service Number (CAS No) 1248907-45-0, is a significant compound in the realm of pharmaceutical and biochemical research. This piperazine derivative, characterized by its brominated aromatic ring and ethyl substituent, has garnered attention due to its structural uniqueness and potential biological activities. The compound’s molecular structure, featuring a piperazine ring linked to a 3-bromophenyl group and an ethyl moiety, positions it as a valuable scaffold for medicinal chemistry investigations.

The chemical formula of 3-(3-Bromophenyl)-1-ethylpiperazine can be represented as C₁₁H₁₃BrN₂, reflecting its composition of carbon, hydrogen, bromine, and nitrogen atoms. The presence of the bromine atom at the 3-position of the phenyl ring introduces electrophilic characteristics, making the molecule a potential precursor for further functionalization. This feature is particularly appealing in drug discovery pipelines where selective modifications can enhance target binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the pharmacophoric potential of 3-(3-Bromophenyl)-1-ethylpiperazine. Studies suggest that the combination of the piperazine core with the bromophenyl substituent may contribute to favorable interactions with biological targets. Specifically, the piperazine moiety is known for its role in central nervous system (CNS) drug development due to its ability to cross the blood-brain barrier and modulate neurotransmitter systems. The bromophenyl group, on the other hand, can serve as a key interaction point for enzymes or receptors involved in various therapeutic pathways.

In the context of modern drug design, 3-(3-Bromophenyl)-1-ethylpiperazine has been explored as a candidate for developing novel therapeutics. Its structural framework allows for modifications that could fine-tune pharmacokinetic properties such as solubility, bioavailability, and half-life. Additionally, the bromine atom provides a handle for further chemical transformations, enabling researchers to explore derivatives with enhanced efficacy or reduced side effects. These attributes make it a compelling subject for both academic research and industrial applications.

One of the most intriguing aspects of 3-(3-Bromophenyl)-1-ethylpiperazine is its potential role in addressing neurological and psychiatric disorders. Piperazine derivatives have historically been investigated for their effects on serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia. The bromophenyl group may further modulate these pathways by enhancing binding affinity or altering receptor kinetics. Preliminary studies using structural analogs have shown promising results in preclinical models, suggesting that compounds like 3-(3-Bromophenyl)-1-ethylpiperazine could serve as lead compounds for future drug development.

The synthesis of 3-(3-Bromophenyl)-1-ethylpiperazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by alkylation steps to introduce the ethyl group onto the piperazine ring. The bromination of the phenyl ring is typically achieved using brominating agents under controlled conditions to prevent over-bromination or side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for research purposes.

Quality control and analytical characterization are critical when handling 3-(3-Bromophenyl)-1-ethylpiperazine to ensure consistency across batches. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and assess purity. These analytical methods provide detailed insights into the compound’s chemical profile, aiding researchers in evaluating its suitability for various applications.

The safety profile of 3-(3-Bromophenyl)-1-ethylpiperazine is another important consideration in its application within pharmaceutical research. While preliminary data suggest that it exhibits moderate solubility in common organic solvents, further studies are needed to evaluate its toxicity and potential long-term effects. Researchers adhere to strict laboratory protocols when handling this compound to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 3-(3-Bromophenyl)-1-ethylpiperazine (CAS No: 1248907-45-0) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for developing novel therapeutics targeting neurological and psychiatric disorders. As research continues to uncover new insights into its biological activity, this compound is poised to play an increasingly important role in advancing therapeutic strategies across multiple disease areas.